molecular formula C18H15ClN2O3 B5913918 N-(4-chlorobenzyl)-2-(4-hydroxy-2-oxo-1,2-dihydro-3-quinolinyl)acetamide

N-(4-chlorobenzyl)-2-(4-hydroxy-2-oxo-1,2-dihydro-3-quinolinyl)acetamide

Cat. No. B5913918
M. Wt: 342.8 g/mol
InChI Key: PBDJAAPXQKVTPJ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

N-(4-chlorobenzyl)-2-(4-hydroxy-2-oxo-1,2-dihydro-3-quinolinyl)acetamide is a chemical compound that has been extensively studied for its potential applications in scientific research. It is commonly referred to as CBHA and is synthesized through a multistep process involving the reaction of 4-chlorobenzylamine with 4-hydroxy-2-oxo-1,2-dihydroquinoline-3-carboxylic acid.

Mechanism of Action

CBHA exerts its pharmacological effects by inhibiting the activity of various enzymes and signaling pathways involved in oxidative stress and inflammation. It has been shown to inhibit the production of reactive oxygen species (ROS) and pro-inflammatory cytokines, as well as activate various antioxidant enzymes such as superoxide dismutase and catalase.
Biochemical and Physiological Effects:
CBHA has been shown to exhibit a wide range of biochemical and physiological effects, including the inhibition of cell proliferation, induction of apoptosis, and modulation of gene expression. It has also been found to protect against oxidative stress-induced damage to various organs such as the liver, kidney, and brain.

Advantages and Limitations for Lab Experiments

One of the main advantages of CBHA is its potent antioxidant and anti-inflammatory properties, which make it a promising candidate for the treatment of various diseases. However, one of the limitations of CBHA is its relatively low solubility in water, which can make it difficult to administer in certain experimental settings.

Future Directions

There are several potential future directions for the study of CBHA, including further investigation into its potential applications in the treatment of various diseases such as cancer, neurodegenerative diseases, and cardiovascular diseases. Additionally, there is a need for further research into the pharmacokinetics and pharmacodynamics of CBHA to better understand its mechanisms of action and potential side effects.

Synthesis Methods

The synthesis of CBHA involves several steps, beginning with the reaction of 4-chlorobenzylamine with 4-hydroxy-2-oxo-1,2-dihydroquinoline-3-carboxylic acid to form the intermediate product, 4-chlorobenzyl 4-hydroxy-2-oxo-1,2-dihydroquinoline-3-carboxylate. This intermediate is then treated with acetic anhydride and sodium acetate to produce the final product, N-(4-chlorobenzyl)-2-(4-hydroxy-2-oxo-1,2-dihydro-3-quinolinyl)acetamide.

Scientific Research Applications

CBHA has been used in various scientific research studies due to its potential applications in the fields of pharmacology and medicinal chemistry. It has been found to exhibit potent antioxidant and anti-inflammatory properties, making it a promising candidate for the treatment of various diseases.

properties

IUPAC Name

N-[(4-chlorophenyl)methyl]-2-(4-hydroxy-2-oxo-1H-quinolin-3-yl)acetamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C18H15ClN2O3/c19-12-7-5-11(6-8-12)10-20-16(22)9-14-17(23)13-3-1-2-4-15(13)21-18(14)24/h1-8H,9-10H2,(H,20,22)(H2,21,23,24)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

PBDJAAPXQKVTPJ-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1=CC=C2C(=C1)C(=C(C(=O)N2)CC(=O)NCC3=CC=C(C=C3)Cl)O
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C18H15ClN2O3
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

342.8 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

N-(4-chlorobenzyl)-2-(4-hydroxy-2-oxo-1,2-dihydroquinolin-3-yl)acetamide

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.